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Compound of Interest

Compound Name: 2,2'-Oxydipropan-2-ol

Cat. No.: B15176971 Get Quote

Essential Safety and Handling Guide for 2,2'-
Oxydipropan-2-ol
For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols and logistical plans for handling 2,2'-
Oxydipropan-2-ol (CAS: 108-61-2), a compound also known by its IUPAC name, 2-(1-

hydroxypropan-2-yloxy)propan-1-ol. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,2'-Oxydipropan-2-ol presents specific hazards that necessitate the use of

appropriate personal protective equipment.[1]

GHS Hazard Classifications
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Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

H335 May cause respiratory irritation

Recommended Personal Protective Equipment

Based on the identified hazards, the following PPE is mandatory when handling 2,2'-
Oxydipropan-2-ol:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes and eye contact, which can cause serious irritation.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn to

prevent skin contact and irritation.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

against skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors, which may cause respiratory

irritation.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 2,2'-Oxydipropan-2-ol in a well-ventilated area, such as a

chemical fume hood, to maintain exposure levels below occupational limits.[2]

Hygiene: Avoid eating, drinking, or smoking in areas where this chemical is handled. Wash

hands thoroughly after handling. Contaminated clothing should be removed and laundered

before reuse.[2]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Spill Management:

In the event of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Disposal Plan:

All waste materials, including contaminated absorbents and disposable PPE, must be disposed

of in accordance with local, state, and federal regulations for chemical waste. Contact your

institution's environmental health and safety department for specific disposal procedures.

Visual Guidance: PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 2,2'-Oxydipropan-2-ol.
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Hazard Assessment

PPE Selection

Task: Handling 2,2'-Oxydipropan-2-ol
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- Respiratory Irritation (H335)
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Caption: PPE Selection Workflow for 2,2'-Oxydipropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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